Cas no 2138260-66-7 (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline)

• Product Name: 3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline
• CAS No: 2138260-66-7
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 5790978
• PubChem ID: 91475544
• Update Time: 2025-10-10

3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo[1,5-a]pyrimidin-3-yl}aniline
• EN300-738376
• 2138260-66-7
• 3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline

• Inchi： 1S/C12H10N4/c13-10-4-1-3-9(7-10)11-8-15-16-6-2-5-14-12(11)16/h1-8H,13H2
• InChI Key： CBJJGFSUDGPXFN-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=C(C=N2)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 210.090546336g/mol
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline

Comprehensive Analysis of 3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline (CAS No. 2138260-66-7): Properties, Applications, and Research Insights

3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline, with the CAS number 2138260-66-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic amine features a pyrazolo[1,5-a]pyrimidine core linked to an aniline moiety, making it a versatile building block for drug discovery and advanced material synthesis. Its unique structural attributes contribute to its potential in modulating biological targets, particularly in kinase inhibition and receptor binding studies.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their relevance in cancer research and neurodegenerative disease therapeutics. Researchers are actively investigating CAS 2138260-66-7 as a precursor for novel small-molecule inhibitors, leveraging its ability to interact with ATP-binding sites in enzymes. The compound’s aniline substituent further enhances its solubility and bioavailability, addressing a critical challenge in modern drug development.

From a synthetic chemistry perspective, 3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline exemplifies the convergence of medicinal chemistry and green chemistry principles. Recent publications highlight its role in catalyzed cross-coupling reactions, where it serves as a nitrogen-rich scaffold for constructing complex pharmacophores. The compound’s thermal stability and compatibility with microwave-assisted synthesis techniques align with industry trends toward sustainable and efficient production methods.

The pharmacokinetic profile of this compound has become a focal point in preclinical studies, with particular emphasis on its blood-brain barrier permeability—a hot topic in CNS drug development. Computational modeling studies suggest that modifications to the pyrimidine-aniline linkage could optimize its distribution properties, making it a promising candidate for neuroprotective agents targeting conditions like Alzheimer’s and Parkinson’s diseases.

Beyond therapeutics, CAS 2138260-66-7 has emerged in organic electronics research. Its conjugated π-system and electron-donating aniline group contribute to charge transport properties, sparking interest in OLED materials and molecular sensors. This dual applicability in life sciences and materials engineering underscores its interdisciplinary value, resonating with current convergence technology trends.

Analytical characterization of 3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular attention to its tautomeric equilibrium in solution—a subject of ongoing debate in structural chemistry forums. Recent QSPR studies have correlated its molecular descriptors with observed biological activities, providing valuable insights for rational drug design workflows.

As the scientific community continues to explore structure-activity relationships in heterocyclic compounds, 2138260-66-7 stands out for its balanced lipophilicity and hydrogen-bonding capacity. These properties make it a frequent subject in high-throughput screening libraries, particularly for targets like JAK kinases and BRD4 inhibitors, which dominate current oncological research literature.

In conclusion, 3-{Pyrazolo[1,5-a]pyrimidin-3-yl}aniline represents a compelling case study in modern molecular innovation. Its multifaceted applications—from precision medicine to smart materials—reflect the evolving priorities of 21st-century chemical research, while its well-documented synthetic pathways and characterization data make it an accessible subject for both academic and industrial investigations.